Cas no 163960-35-8 (6-Hepten-2-one,5,6-dimethyl-, (S)- (9CI))

• Product Name: 6-Hepten-2-one,5,6-dimethyl-, (S)- (9CI)
• CAS No: 163960-35-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 110392
• Update Time: 2024-01-24

6-Hepten-2-one,5,6-dimethyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Hepten-2-one,5,6-dimethyl-, (S)- (9CI)
• 6-Hepten-2-one, 5,6-dimethyl-, (S)- (9CI)

• Inchi： 1S/C9H16O/c1-7(2)8(3)5-6-9(4)10/h8H,1,5-6H2,2-4H3/t8-/m0/s1
• InChI Key： BDUFMAYMJLDPIH-QMMMGPOBSA-N
• SMILES： CC(=O)CC[C@H](C)C(C)=C

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07